Cas no 1698672-97-7 (Benzaldehyde, 3-chloro-2-(3-hydroxy-1-pyrrolidinyl)-)

• Product Name: Benzaldehyde, 3-chloro-2-(3-hydroxy-1-pyrrolidinyl)-
• CAS No: 1698672-97-7
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 6506168
• Update Time: 2025-10-29

Benzaldehyde, 3-chloro-2-(3-hydroxy-1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-chloro-2-(3-hydroxy-1-pyrrolidinyl)-

• Inchi： 1S/C11H12ClNO2/c12-10-3-1-2-8(7-14)11(10)13-5-4-9(15)6-13/h1-3,7,9,15H,4-6H2
• InChI Key： VVGRLATUJHEKIR-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(Cl)=C1N1CCC(O)C1

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 387.4±42.0 °C(Predicted)
• pka: 14.61±0.20(Predicted)

Additional information on Benzaldehyde, 3-chloro-2-(3-hydroxy-1-pyrrolidinyl)-

Exploring the Properties and Applications of Benzaldehyde, 3-chloro-2-(3-hydroxy-1-pyrrolidinyl)- (CAS No. 1698672-97-7)

In the realm of organic chemistry, Benzaldehyde, 3-chloro-2-(3-hydroxy-1-pyrrolidinyl)- (CAS No. 1698672-97-7) stands out as a compound of significant interest due to its unique structural features and versatile applications. This compound, characterized by the presence of a chloro substituent and a hydroxy-pyrrolidinyl moiety, has garnered attention in pharmaceutical research, agrochemical development, and material science. Its molecular architecture, combining aromatic and heterocyclic elements, makes it a valuable intermediate in synthetic chemistry.

The growing demand for bioactive molecules and small-molecule therapeutics has propelled research into compounds like Benzaldehyde, 3-chloro-2-(3-hydroxy-1-pyrrolidinyl)-. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its structural similarity to known pharmacophores. Recent studies have explored its utility in designing enzyme inhibitors and receptor ligands, aligning with the broader trend of targeted drug discovery.

From a synthetic perspective, the compound's chloro and hydroxy functional groups offer multiple sites for further chemical modifications. This adaptability is crucial in medicinal chemistry, where slight structural changes can significantly alter a molecule's pharmacological profile. The pyrrolidinyl ring, a common motif in CNS-active compounds, further enhances its relevance in neuroscience research.

Environmental and green chemistry considerations have also influenced the study of this compound. Scientists are investigating eco-friendly synthesis routes for Benzaldehyde, 3-chloro-2-(3-hydroxy-1-pyrrolidinyl)-, aiming to reduce waste and energy consumption. This aligns with the global push toward sustainable chemical production, a topic frequently searched in academic and industrial circles.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for research applications. The availability of high-quality reference standards (CAS No. 1698672-97-7) has facilitated its adoption in quality control laboratories worldwide.

In material science, derivatives of Benzaldehyde, 3-chloro-2-(3-hydroxy-1-pyrrolidinyl)- have shown promise in developing advanced polymers and coating materials. Its ability to participate in condensation reactions makes it a candidate for creating novel thermosetting resins, addressing the need for high-performance materials in electronics and aerospace.

The compound's stability under various conditions has also sparked interest in catalysis research. Recent publications highlight its role as a ligand in asymmetric synthesis, contributing to the production of chiral intermediates for pharmaceuticals. This application resonates with the pharmaceutical industry's focus on stereoselective synthesis.

As the scientific community continues to explore Benzaldehyde, 3-chloro-2-(3-hydroxy-1-pyrrolidinyl)-, its potential in combinatorial chemistry libraries is becoming evident. The compound's scaffold serves as a versatile building block for generating diverse molecular architectures, supporting the trend toward fragment-based drug design.

Safety and handling protocols for this compound emphasize standard laboratory practices, with no unusual hazards reported. Its classification aligns with general organic compound guidelines, making it accessible for research institutions and industrial laboratories alike.

Looking ahead, the integration of computational chemistry and AI-driven molecular modeling is expected to accelerate research on Benzaldehyde, 3-chloro-2-(3-hydroxy-1-pyrrolidinyl)-. These technologies enable rapid prediction of its properties and interactions, addressing common search queries about in silico compound analysis.

The compound's journey from laboratory curiosity to potential applications exemplifies the dynamic nature of chemical research. With ongoing investigations into its structure-activity relationships and process optimization, Benzaldehyde, 3-chloro-2-(3-hydroxy-1-pyrrolidinyl)- (CAS No. 1698672-97-7) remains a compelling subject for both academic and industrial researchers.